Cas no 1182897-21-7 (2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide)

• Product Name: 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide
• CAS No: 1182897-21-7
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6442030
• PubChem ID: 60783253
• Update Time: 2025-06-08

2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide
• EN300-1105390
• 1182897-21-7
• AKOS009998335

• Inchi： 1S/C10H18N4O/c1-7(2)6-12-10(15)8(3)14-5-4-9(11)13-14/h4-5,7-8H,6H2,1-3H3,(H2,11,13)(H,12,15)
• InChI Key： LDNRJJIOQYGZBW-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CC(N)=N1)NCC(C)C

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide

Professional Introduction to Compound with CAS No. 1182897-21-7 and Product Name: 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide

Compound with the CAS number 1182897-21-7 and the product name 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole moiety and an amino group in its molecular structure suggests a high degree of versatility, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The pyrazole ring is a heterocyclic aromatic compound that has been extensively studied for its biological activity. Pyrazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide enhances its interaction with biological targets, potentially leading to novel therapeutic agents. Recent studies have highlighted the importance of pyrazole-based compounds in the development of small-molecule drugs, emphasizing their role in modulating enzyme activity and receptor binding.

The amino group in the compound's structure is another critical feature that contributes to its pharmacological potential. Amino groups are frequently involved in hydrogen bonding interactions, which can significantly influence the compound's binding affinity to biological targets. In addition, the presence of an amino group often facilitates further chemical modifications, allowing for the synthesis of more complex derivatives with tailored properties. This flexibility makes 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide a valuable scaffold for drug discovery efforts.

The N-(2-methylpropyl)propanamide moiety further contributes to the compound's structural complexity and functional diversity. Amides are well-known for their role as bioisosteres, capable of replacing other functional groups while maintaining or even enhancing biological activity. The specific arrangement of atoms in this moiety can influence solubility, metabolic stability, and overall pharmacokinetic properties. These factors are crucial in determining the compound's suitability for clinical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide interacts with target proteins. These studies have revealed potential binding sites on enzymes and receptors that could be exploited for therapeutic purposes. For instance, computational models suggest that this compound may inhibit certain kinases involved in cancer progression, highlighting its potential as an anticancer agent.

In vitro experiments have also provided valuable insights into the pharmacological properties of this compound. Initial studies indicate that 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide exhibits inhibitory effects on several enzymes relevant to inflammatory diseases. The compound's ability to modulate these enzymes suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it possible to produce this compound with high yield and purity. Transition-metal-catalyzed reactions have been particularly useful in constructing the pyrazole ring and introducing the necessary substituents. These advances have not only facilitated the production of this compound but also opened new avenues for synthesizing related derivatives.

The future prospects for 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide are promising, with ongoing research focused on expanding its therapeutic applications. Investigations into its potential as an antimicrobial agent are underway, with initial results suggesting efficacy against certain resistant bacterial strains. Additionally, studies are exploring its role in neurodegenerative diseases, where pyrazole derivatives have shown promise in preclinical models.

In conclusion, 2-(3-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)propanamide (CAS No. 1182897-21-7) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the discovery of novel therapeutics.